Phyllalbine

Description

Phyllalbine is an alkaloid . It was first identified in plants of the genus Phyllanthus . Phyllalbine is also found in Convolvulus subhirsutus . Research suggests alkaloids such as phyllalbine have properties that make them valuable for pharmaceutical research and development .

Traditional medicine utilizes plants containing phyllalbine for various treatments . In Tanzania, for example, preparations from plants containing phyllalbine are used to treat conditions such as syphilis, dysmenorrhea, oedema, stomach ache, snake bites, malaria, gonorrhea, rheumatism, bilharzia, orchitis, frigidity, sterility, renal calculus, and black-water fever . The leaves are used to treat epilepsy and mental illness, and when made into a paste with tobacco, to destroy worms in sores. The stem bark is used for diarrhea and pneumonia .

Phyllanthine and phyllantidine are similar alkaloids found in Phyllanthus species . Securinine, another alkaloid with a strychnine-like CNS-stimulating activity, shares some similar applications with phyllalbine, such as treatment for poliomyelitis-induced paresis and as a stimulating agent for general weakness and hypotension .

• CAS No.: 4540-25-4
• Product Name: Phyllalbine
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• IUPAC Name: (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 4-hydroxy-3-methoxybenzoate
• Standard InChI: InChI=1S/C16H21NO4/c1-17-11-4-5-12(17)9-13(8-11)21-16(19)10-3-6-14(18)15(7-10)20-2/h3,6-7,11-13,18H,4-5,8-9H2,1-2H3
• Standard InChIKey: OZKTVDIYALBSMA-UHFFFAOYSA-N
• SMILES: CN1C2CCC1CC(C2)OC(=O)C3=CC(=C(C=C3)O)OC
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C3=CC(=C(C=C3)O)OC
• Appearance: Cream white powder
• Purity: 97%. TLC [benzene-methanol (9:1), silicagel, Rf=0.6]
• Synonyms: 8-methyl-8-azabicyclo[3.2.1]oct-3-yl 4-hydroxy-3-methoxybenzoate
• Reference: - Sharapova et al., Chem. Nat. Comp. (1980). 5
• PubChem Compound: 443007
• Last Modified: Apr 15 2024